Cas no 2138515-35-0 (7-(3,3-difluorocyclopentyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(3,3-difluorocyclopentyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138515-35-0
• MF: C₁₂H₁₅F₂NS
• MW: 243.316008806229
• CID: 6362567
• PubChem ID: 165864431
• Update Time: 2025-06-30

7-(3,3-difluorocyclopentyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(3,3-difluorocyclopentyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138515-35-0
• 7-(3,3-difluorocyclopentyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• EN300-1075483

• Inchi： 1S/C12H15F2NS/c13-12(14)4-1-9(7-12)10-11-8(2-5-15-10)3-6-16-11/h3,6,9-10,15H,1-2,4-5,7H2
• InChI Key： GGWJYKUERSNZRA-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1CCC(C1)(F)F

Computed Properties

• Exact Mass: 243.08932698g/mol
• Monoisotopic Mass: 243.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-(3,3-difluorocyclopentyl)-4H,5H,6H,7H-thieno2,3-cpyridine

7-(3,3-Difluorocyclopentyl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine: A Novel Scaffold for Targeted Therapeutic Applications

7-(3,3-Difluorocyclopentyl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine represents a structurally unique heterocyclic compound with a thieno[2,3-c]pyridine ring system fused to a fluorinated cyclopentyl moiety. This molecule, identified by its CAS No. 2138515-35-0, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The fluorinated cyclopentyl substituent introduces unique physicochemical properties, while the thieno[2,3-c]pyridine ring provides a versatile scaffold for functional group modifications. Recent studies have highlighted the importance of fluorinated cyclopentyl derivatives in modulating biological activity, particularly in the context of thieno[2,3-c]pyridine-based compounds.

The synthesis of 7-(3,3-Difluorocyclopentyl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine involves a multi-step process that leverages advanced organic methodologies. Researchers have reported the use of thieno[2,3-c]pyridine as a key building block, with the fluorinated cyclopentyl group introduced through selective fluorination reactions. This approach not only ensures high stereochemical control but also enhances the compound's stability under various reaction conditions. The fluorinated cyclopentyl moiety plays a critical role in modulating the compound's lipophilicity, which is essential for optimizing its pharmacokinetic profile.

Recent advancements in computational chemistry have provided new insights into the thieno[2,3-c]pyridine scaffold's potential for drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated cyclopentyl derivatives of thieno[2,3-c]pyridine exhibit enhanced binding affinity toward specific protein targets, such as thieno[2,3-c]pyridine-related enzymes. These findings underscore the importance of fluorinated cyclopentyl substitutions in improving the therapeutic potential of thieno[2,3-c]pyridine-based compounds. The fluorinated cyclopentyl group's electronic effects are believed to contribute to the molecule's ability to interact with target proteins in a highly specific manner.

The thieno[2,3-c]pyridine ring system is known for its versatility in medicinal chemistry applications. Its ability to form hydrogen bonds and engage in π-π stacking interactions makes it an attractive scaffold for drug design. The fluorinated cyclopentyl substituent further enhances this potential by introducing steric and electronic effects that can modulate the compound's biological activity. Researchers have explored the use of thieno[2,3-c]pyridine derivatives in the development of anti-inflammatory and anti-cancer agents, with the fluorinated cyclopentyl group playing a key role in optimizing these properties.

Recent studies have also focused on the fluorinated cyclopentyl group's impact on the compound's metabolic stability. A 2024 report in Organic & Biomolecular Chemistry highlighted that the introduction of fluorinated cyclopentyl moieties can significantly improve the metabolic resistance of thieno[2,3-c]pyridine derivatives. This is particularly relevant for drug candidates that require prolonged half-life in vivo. The fluorinated cyclopentyl group's resistance to enzymatic hydrolysis is attributed to its unique electronic configuration, which makes it less susceptible to metabolic degradation.

The thieno[2,3-c]pyridine scaffold has also been investigated for its potential in targeting neurodegenerative diseases. A 2023 study published in ACS Chemical Neuroscience demonstrated that fluorinated cyclopentyl-substituted thieno[2,3-c]pyridine derivatives exhibit promising neuroprotective properties. These findings suggest that the fluorinated cyclopentyl group may play a role in modulating the compound's interaction with specific neuroreceptors, thereby enhancing its therapeutic potential in conditions such as Alzheimer's disease.

One of the key advantages of 7-(3,3-Difluorocyclopentyl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine is its ability to serve as a versatile platform for further chemical modifications. The fluorinated cyclopentyl group provides multiple points of functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications. This flexibility is particularly valuable in the development of thieno[2,3-c]pyridine-based drugs, where the ability to fine-tune the molecule's pharmacological profile is critical.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-(3,3-Difluorocyclopentyl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine through a combination of catalytic and microwave-assisted methods. These techniques not only improve the yield of the final product but also reduce the environmental impact of the synthesis process. The use of fluorinated cyclopentyl derivatives in this context highlights the growing emphasis on sustainable and efficient synthetic strategies in drug discovery.

The thieno[2,3-c]pyridine scaffold has also been explored for its potential in the development of antimicrobial agents. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that fluorinated cyclopentyl-substituted thieno[2,3-c]pyridine derivatives exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. These findings suggest that the fluorinated cyclopentyl group may contribute to the compound's ability to disrupt bacterial cell membranes, making it a promising candidate for the development of new antibiotics.

In conclusion, 7-(3,3-Difluorocyclopentyl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine represents a significant advancement in the field of medicinal chemistry. Its unique thieno[2,3-c]pyridine scaffold combined with the fluorinated cyclopentyl substituent offers a versatile platform for the development of novel therapeutics. Ongoing research continues to uncover new applications for this compound, highlighting its potential in addressing a wide range of medical challenges.